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Compound of Interest

Compound Name: 4-Methoxy-1-naphthaldehyde

Cat. No.: B103360

Technical Guide: 4-Methoxy-1-naphthaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methoxy-1-naphthaldehyde is an aromatic aldehyde derivative of naphthalene. It is
recognized primarily as a chemical intermediate in organic synthesis and as a specialized
laboratory tool for enzymatic assays. This document provides a comprehensive overview of its
chemical properties, synthesis, and established applications, collating available data for
researchers in chemistry and the life sciences.

Core Molecular Data and Physicochemical
Properties

4-Methoxy-1-naphthaldehyde has the chemical formula C12H1002 and a molecular weight of
186.21 g/mol . It is a solid at room temperature with a melting point of 35-36 °C and a boiling
point of 212 °C at 40 mmHg.

The table below summarizes key quantitative data for 4-Methoxy-1-naphthaldehyde.
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Property Value

Molecular Formula C12H1002

Molecular Weight 186.21 g/mol

CAS Number 15971-29-6

Melting Point 35-36 °C

Boiling Point 212 °C/ 40 mmHg

Appearance Solid

IUPAC Name 4-methoxynaphthalene-1-carbaldehyde

Synthesis and Experimental Protocols

The most commonly cited method for the synthesis of 4-Methoxy-1-naphthaldehyde is the
methylation of its precursor, 4-hydroxy-1-naphthaldehyde.

Experimental Protocol: Methylation of 4-hydroxy-1-
naphthaldehyde

This procedure involves a Williamson ether synthesis mechanism.

Materials:

4-hydroxy-1-naphthaldehyde

lodomethane (CHsl)

Potassium carbonate (K2COs) or Sodium Hydroxide (NaOH)

Acetone or Tetrahydrofuran (THF)

Cyclohexane

Ethyl acetate
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Procedure:

e A mixture of 4-hydroxy-1-naphthaldehyde (1 equivalent), potassium carbonate (1.5
equivalents), and iodomethane (1.5 equivalents) is prepared in acetone (approximately 12
mL per mmol of the starting aldehyde).

e The reaction mixture is stirred under reflux conditions for a period of 4 to 24 hours.

e The progress of the reaction is monitored by thin-layer chromatography (TLC) until the
starting material is fully consumed.

e Upon completion, the solvent is removed by evaporation under reduced pressure.

e The resulting residue is purified by silica gel column chromatography. A typical eluent system
for purification is a mixture of cyclohexane and ethyl acetate, with ratios ranging from 90:10
to 70:30.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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